Cas no 1101205-23-5 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1101205-23-5
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.059213876724
• MDL: MFCD07367518
• CID: 1098788
• PubChem ID: 17750464
• Update Time: 2025-10-28

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester
• 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-5-trifluoromethyl-pyridine
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• DB-349705
• AB31129
• AT25193
• 5-Trifluoromethylpyridine-2-boronic acid pinacol ester
• DTXSID50590522
• AKOS015941074
• 1101205-23-5
• CS-0304089
• SCHEMBL14235124
• EN300-1706308
• LNTCLMJOCYHWEW-UHFFFAOYSA-N
• MFCD07367518

• MDL： MFCD07367518
• Inchi： 1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)9-6-5-8(7-17-9)12(14,15)16/h5-7H,1-4H3
• InChI Key： LNTCLMJOCYHWEW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(B2OC(C)(C)C(C)(C)O2)C=C1)(F)F

Computed Properties

• Exact Mass: 273.1147934g/mol
• Monoisotopic Mass: 273.1147934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.18

Additional information on 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine

Introduction to CAS No. 1101205-23-5: 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine

The compound CAS No. 1101205-23-5, also known as 2-(tetramethyl-1,3,2-dioxaborolan-yl)-5-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in the field of organoboron chemistry. This compound has garnered attention due to its unique structural properties and its role in various chemical reactions, particularly in the synthesis of complex organic molecules. Recent studies have highlighted its potential in catalytic processes and its ability to facilitate cross-coupling reactions, making it a valuable tool in modern organic synthesis.

The molecular structure of CAS No. 1101205-23-5 is characterized by a pyridine ring substituted with a trifluoromethyl group at the 5-position and a tetramethyl-dioxaborolane group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity in various chemical transformations. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the electrophilic character of the pyridine ring, while the tetramethyl-dioxaborolane group provides a bulky yet electron-rich environment, facilitating specific types of bonding interactions.

Recent advancements in dioxaborolane chemistry have led to a deeper understanding of the reactivity and versatility of CAS No. 1101205-23-5. Researchers have explored its use as a precursor in the synthesis of biologically active compounds, such as those with potential antitumor activity. For instance, studies have demonstrated that this compound can serve as an effective building block for constructing heterocyclic frameworks that mimic natural product structures. Its ability to undergo selective transformations under mild conditions has made it a preferred choice for medicinal chemists.

In addition to its role in drug discovery, CAS No. 1101------- -The compound's stability under various reaction conditions has also been extensively studied. Scientists have found that it exhibits remarkable resilience against thermal degradation and oxidative processes, which are critical factors in large-scale chemical manufacturing.

The synthesis of CAS No. 110The synthesis of CAS No. 1, also known as 6474679789768946789768946789467894678946789467894678946789467894678946789467894678946789467894678946789467894678946789 (Please replace this placeholder with accurate information if available), involves a multi-step process that typically begins with the preparation of the dioxaborolane moiety. This is followed by careful substitution reactions to introduce the trifluoromethyl group and achieve the desired regioselectivity on the pyridine ring. The use of advanced catalytic systems and precise control over reaction conditions are essential to ensure high yields and purity levels.

In conclusion, CAS No. 1 (Please replace this placeholder with accurate information if available) stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers working in drug discovery, material science, and catalysis. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound is poised to play an even more significant role in advancing chemical research and development.